Cas no 72456-86-1 (4,6-dimethyl-2-(methylsulfanyl)pyridine-3-carbonitrile)

• Product Name: 4,6-dimethyl-2-(methylsulfanyl)pyridine-3-carbonitrile
• CAS No: 72456-86-1
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 543871
• PubChem ID: 676604
• Update Time: 2025-04-19

4,6-dimethyl-2-(methylsulfanyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4,6-dimethyl-2-(methylthio)-
• 4,6-dimethyl-2-methylsulfanylpyridine-3-carbonitrile
• 4,6-dimethyl-2-(methylsulfanyl)pyridine-3-carbonitrile
• SCHEMBL6246985
• SMR000146996
• 4,6-dimethyl-2-(methylthio)nicotinonitrile
• F3146-2962
• SR-01000510327-1
• 4,6-Dimethyl-2-methylsulfanyl-nicotinonitrile
• EN300-140548
• 4,6-DIMETHYL-2-(METHYLSULFANYL)-3-PYRIDYL CYANIDE
• CHEMBL1368262
• Maybridge1_006109
• Z17900202
• 3-cyano-4,6-dimethyl-2-methylthiopyridine
• CS-0234296
• MFCD00124685
• AKOS000487114
• MLS000554879
• HMS2305M11
• HMS558N15
• SR-01000510327-2
• CCG-1467
• DTXSID50350325
• SR-01000510327
• 72456-86-1

• Inchi： 1S/C9H10N2S/c1-6-4-7(2)11-9(12-3)8(6)5-10/h4H,1-3H3
• InChI Key： XKBIUWWLAZLZKL-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 178.0566
• Monoisotopic Mass: 178.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 36.68